Cas no 1805362-09-7 (Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805362-09-7
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4865854
• Update Time: 2025-05-25

Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-8(16)2-7-9(10(12)13)5(3-14)6(11)4-15-7/h4,10H,2H2,1H3
• InChI Key： RPAQZKKNVKGTEM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC(=O)OC)C(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate

Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805362-09-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805362-09-7, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a chloro group, a cyano group, and a difluoromethyl moiety, plays a crucial role in the synthesis of various bioactive molecules. The unique structural features of this compound make it an invaluable building block for the development of novel therapeutic agents.

The pyridine ring is a fundamental scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the 5-chloro substituent enhances the electrophilicity of the ring, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecules with desired pharmacological properties.

The 4-cyano group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the pyridine ring and its reactivity. This feature is often exploited in designing molecules with specific binding affinities and metabolic stability. Additionally, the 3-(difluoromethyl) group is a well-known pharmacophore that enhances lipophilicity and metabolic resistance, making it a preferred choice in drug design to improve oral bioavailability and prolong half-life.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer, inflammation, and infectious disorders. Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate has emerged as a key intermediate in the synthesis of several lead compounds that are currently undergoing preclinical and clinical evaluations. Its structural versatility allows for the rapid modification and optimization of drug candidates, accelerating the drug discovery process.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often overexpressed in cancer cells. By targeting specific kinases, researchers can develop therapies that disrupt abnormal signaling pathways, leading to tumor regression and improved patient outcomes. Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate has been used to synthesize novel kinase inhibitors that exhibit high selectivity and potency.

Another area where this compound has shown significant promise is in the treatment of infectious diseases. The rise of antibiotic-resistant bacteria has necessitated the development of new antimicrobial agents. The unique structural features of Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate make it an ideal candidate for designing molecules that can disrupt bacterial cell wall synthesis or inhibit essential bacterial enzymes. Preliminary studies have demonstrated its efficacy against various Gram-positive and Gram-negative bacteria, highlighting its potential as a novel therapeutic agent.

The synthesis of Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the chloro, cyano, and difluoromethyl groups. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve the desired transformations efficiently.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as flow chemistry and biocatalysis are being explored to achieve these goals. These advancements not only improve the efficiency of production but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805362-09-7) is a multifaceted intermediate with broad applications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules targeting various diseases. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of drug discovery and development.